Cas no 2165693-96-7 (methyl (3R)-3-hydroxy-3-(thiophen-3-yl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(thiophen-3-yl)propanoate
• CAS No: 2165693-96-7
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 5844819
• PubChem ID: 93485990
• Update Time: 2025-06-20

methyl (3R)-3-hydroxy-3-(thiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(thiophen-3-yl)propanoate
• 2165693-96-7
• EN300-1866224

• Inchi： 1S/C8H10O3S/c1-11-8(10)4-7(9)6-2-3-12-5-6/h2-3,5,7,9H,4H2,1H3/t7-/m1/s1
• InChI Key： BEBYMSHMXDXJGA-SSDOTTSWSA-N
• SMILES： S1C=CC(=C1)[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 186.03506535g/mol
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on methyl (3R)-3-hydroxy-3-(thiophen-3-yl)propanoate

Compound Overview: Methyl (3R)-3-Hydroxy-3-(Thiophen-3-Yl)Propanoate (CAS No. 2165693-96-7)

Methyl (3R)-3-hydroxy-3-(thiophen-3-yl)propanoate, identified by the CAS registry number 2165693-96-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group, a hydroxyl group, and a thiophene ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The compound's structure is defined by its thiophene ring, which is a five-membered aromatic heterocycle containing sulfur. Thiophene derivatives are known for their stability and reactivity, making them valuable in various chemical reactions. The hydroxyl group at the 3-position of the propanoate chain introduces additional functionality, enabling further chemical modifications. Recent studies have explored the use of this compound as a building block in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory agents and neuroprotective drugs.

Recent advancements in synthetic chemistry have led to improved methods for the preparation of methyl (3R)-3-hydroxy-3-(thiophen-3-yl)propanoate. Researchers have reported efficient routes involving enantioselective synthesis, which is crucial for obtaining the desired stereochemistry at the 3R position. These methods often utilize chiral catalysts or asymmetric induction techniques to ensure high enantiomeric excess, making the compound more suitable for pharmaceutical applications.

The physical and chemical properties of methyl (3R)-3-hydroxy-3-(thiophen-3-yl)propanoate have been extensively studied. Its solubility in organic solvents, stability under various conditions, and reactivity towards nucleophilic and electrophilic attacks are well-documented. These properties make it an ideal candidate for use in complex molecule synthesis, particularly in the development of small molecule inhibitors targeting specific biological pathways.

In terms of biological activity, methyl (3R)-hydroxy derivatives have shown promising results in preclinical studies. For instance, recent research has highlighted its potential as an anti-cancer agent, where it demonstrates selective cytotoxicity against cancer cell lines while sparing normal cells. Additionally, its ability to modulate key signaling pathways involved in inflammation and neurodegenerative diseases has positioned it as a lead compound for further drug development.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have shed light on its electronic structure and reactivity, aiding in the design of more potent analogs.

In conclusion, methyl (3R)-hydroxy derivatives like methyl (3R)-hydroxy-methyl (thiophenyl)propanoate represent a promising class of compounds with diverse applications in medicinal chemistry. With ongoing research focusing on optimizing its synthesis and exploring its biological potential, this compound continues to be a focal point for scientists aiming to develop innovative therapeutic agents.